1-[(1S,2R)-1-(12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3(8),9,16,18(23)-hexaen-13-yloxy)-1-phenylpropan-2-yl]-3-phenylurea
CAS No.: 1858224-21-1
Cat. No.: VC11685551
Molecular Formula: C36H37N2O4P
Molecular Weight: 592.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1858224-21-1 |
|---|---|
| Molecular Formula | C36H37N2O4P |
| Molecular Weight | 592.7 g/mol |
| IUPAC Name | 1-[(1S,2R)-1-(12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3(8),9,16,18(23)-hexaen-13-yloxy)-1-phenylpropan-2-yl]-3-phenylurea |
| Standard InChI | InChI=1S/C36H37N2O4P/c1-24(37-36(39)38-28-16-6-3-7-17-28)35(27-14-4-2-5-15-27)42-43-40-31-22-20-25-12-8-10-18-29(25)33(31)34-30-19-11-9-13-26(30)21-23-32(34)41-43/h2-7,14-17,20-24,35H,8-13,18-19H2,1H3,(H2,37,38,39)/t24-,35-/m1/s1 |
| Standard InChI Key | SGOBCCCYFRGLKS-CGDLVVIGSA-N |
| Isomeric SMILES | C[C@H]([C@H](C1=CC=CC=C1)OP2OC3=C(C4=C(CCCC4)C=C3)C5=C(O2)C=CC6=C5CCCC6)NC(=O)NC7=CC=CC=C7 |
| SMILES | CC(C(C1=CC=CC=C1)OP2OC3=C(C4=C(CCCC4)C=C3)C5=C(O2)C=CC6=C5CCCC6)NC(=O)NC7=CC=CC=C7 |
| Canonical SMILES | CC(C(C1=CC=CC=C1)OP2OC3=C(C4=C(CCCC4)C=C3)C5=C(O2)C=CC6=C5CCCC6)NC(=O)NC7=CC=CC=C7 |
Introduction
The compound 1-[(1S,2R)-1-(12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3(8),9,16,18(23)-hexaen-13-yloxy)-1-phenylpropan-2-yl]-3-phenylurea is a complex organic molecule featuring a phosphorus-containing pentacyclic structure linked to a phenylpropan-2-yl group and a phenylurea moiety. This compound is structurally related to other phosphorus-containing compounds, which often exhibit significant biological and chemical properties.
Molecular Formula and Weight
-
Molecular Formula: The compound's molecular formula is not explicitly provided in the available literature, but based on similar structures, it is expected to be complex, involving carbon, hydrogen, nitrogen, oxygen, and phosphorus.
-
Molecular Weight: The molecular weight is not directly available for this specific compound but is likely to be in the range of similar compounds, which can exceed 500 g/mol.
Structural Features
-
The compound contains a 12,14-dioxa-13-phosphapentacyclo core, which is a characteristic feature of several phosphorus-containing compounds.
-
It includes a phenylpropan-2-yl group and a phenylurea moiety, both of which are common in organic chemistry and contribute to its potential biological activity.
Stereochemistry
-
The compound has specific stereochemical features, indicated by the (1S,2R) configuration, which can influence its reactivity and biological interactions.
Synthesis and Preparation
The synthesis of this compound likely involves multiple steps, including the formation of the phosphapentacyclic core and the attachment of the phenylpropan-2-yl and phenylurea groups. Such syntheses often require careful control of reaction conditions to achieve high yields and purity.
Potential Biological Activity
-
Compounds with similar structures, particularly those containing urea moieties, are often explored in medicinal chemistry for their potential therapeutic applications.
-
The presence of phosphorus and specific stereochemistry may contribute to interactions with biological targets, although detailed studies are needed to elucidate these interactions.
Chemical Reactivity
-
The compound's reactivity is influenced by its functional groups, including the phosphorus-containing core and the urea linkage.
-
Further research is necessary to fully understand its chemical properties and potential applications.
Comparison with Related Compounds
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume